Cas no 55306-06-4 (Isoacrostalidic acid)

• Product Name: Isoacrostalidic acid
• CAS No: 55306-06-4
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 2050362
• Update Time: 2025-04-21

Isoacrostalidic acid Chemical and Physical Properties

Names and Identifiers

• Isoacrostalidic acid
• (3aS)-1,2,3a,5aα,6,7,8,9,9a,9bα-Decahydro-3a,6,9aβ-trimethyl-2-oxonaphtho[2,1-b]furan-6β-carboxylic acid

• Inchi： 1S/C16H22O4/c1-14-6-4-7-15(2,13(18)19)10(14)5-8-16(3)11(14)9-12(17)20-16/h5,8,10-11H,4,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： SHPPNIIVJSBNKW-UHFFFAOYSA-N
• SMILES： CC12C=CC3C(CCCC3(C(=O)O)C)(C)C1CC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 2.459

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans